Cas no 2680743-27-3 (benzyl N-(4-fluoro-2-hydroxy-5-methylphenyl)carbamate)

• Product Name: benzyl N-(4-fluoro-2-hydroxy-5-methylphenyl)carbamate
• CAS No: 2680743-27-3
• MF: C₁₅H₁₄FNO₃
• MW: 275.274967670441
• CID: 5798452
• PubChem ID: 165915238
• Update Time: 2025-07-25

benzyl N-(4-fluoro-2-hydroxy-5-methylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680743-27-3
• benzyl N-(4-fluoro-2-hydroxy-5-methylphenyl)carbamate
• EN300-28284400

• Inchi： 1S/C15H14FNO3/c1-10-7-13(14(18)8-12(10)16)17-15(19)20-9-11-5-3-2-4-6-11/h2-8,18H,9H2,1H3,(H,17,19)
• InChI Key： QOINSSLOLSFJMX-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C=C1C)NC(=O)OCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 275.09577147g/mol
• Monoisotopic Mass: 275.09577147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-(4-fluoro-2-hydroxy-5-methylphenyl)carbamate

Comprehensive Overview of Benzyl N-(4-fluoro-2-hydroxy-5-methylphenyl)carbamate (CAS No. 2680743-27-3)

Benzyl N-(4-fluoro-2-hydroxy-5-methylphenyl)carbamate (CAS No. 2680743-27-3) is a specialized carbamate derivative with a unique molecular structure that combines a benzyl group, a fluoro-substituted aromatic ring, and a hydroxy-methylphenyl moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. Its structural features make it a promising candidate for applications in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents.

In recent years, the demand for fluorinated compounds like Benzyl N-(4-fluoro-2-hydroxy-5-methylphenyl)carbamate has surged, driven by their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential role in targeted therapies, especially in oncology and neurology. The presence of the fluoro group and hydroxy-methylphenyl moiety contributes to its ability to interact with biological targets, making it a valuable scaffold for medicinal chemistry.

The synthesis of Benzyl N-(4-fluoro-2-hydroxy-5-methylphenyl)carbamate typically involves multi-step organic reactions, including carbamate formation and aromatic fluorination. Advanced techniques such as HPLC purification and NMR characterization are employed to ensure high purity and structural integrity. This compound is often used as a building block in the synthesis of more complex molecules, highlighting its versatility in organic synthesis.

From an industrial perspective, Benzyl N-(4-fluoro-2-hydroxy-5-methylphenyl)carbamate is gaining traction due to its compatibility with green chemistry principles. Manufacturers are exploring eco-friendly synthesis routes to minimize waste and reduce environmental impact. This aligns with the growing consumer and regulatory focus on sustainable chemical production, a topic frequently searched in AI-driven research platforms.

In the context of drug development, this compound's pharmacokinetic properties are under scrutiny. Preliminary studies suggest it may exhibit favorable ADME profiles (Absorption, Distribution, Metabolism, and Excretion), a critical factor in preclinical research. Its potential to cross the blood-brain barrier has also sparked interest in neurodegenerative disease research, a hot topic in modern medicine.

The agrochemical sector is another area where Benzyl N-(4-fluoro-2-hydroxy-5-methylphenyl)carbamate shows promise. Its structural motifs are being investigated for pesticide formulation, particularly in developing selective herbicides with reduced environmental persistence. This resonates with the global push toward precision agriculture, a frequently searched term in scientific databases.

Quality control of Benzyl N-(4-fluoro-2-hydroxy-5-methylphenyl)carbamate is paramount, given its applications in sensitive industries. Analytical methods such as mass spectrometry and X-ray crystallography are employed to verify its identity and purity. These techniques are often discussed in SEO-optimized content targeting laboratory professionals and researchers.

As the scientific community continues to explore fluorinated carbamates, Benzyl N-(4-fluoro-2-hydroxy-5-methylphenyl)carbamate stands out for its balanced lipophilicity and hydrogen-bonding capacity. These properties are crucial for molecular docking studies, a trending topic in computational chemistry circles. Its relevance to fragment-based drug design further enhances its appeal to pharmaceutical innovators.

In conclusion, Benzyl N-(4-fluoro-2-hydroxy-5-methylphenyl)carbamate (CAS No. 2680743-27-3) represents a compelling case study in specialty chemicals. Its multifaceted applications—from drug discovery to sustainable agriculture—position it as a compound of significant scientific and commercial interest. As research progresses, this molecule may unlock new possibilities in life sciences and beyond, addressing some of the most pressing challenges in modern chemistry.